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Cat. No.: B063524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Boc-1-amino-1-cyclopentanemethanol, also known as tert-butyl (1-

(hydroxymethyl)cyclopentyl)carbamate, is a carbamate-protected amino alcohol. The presence

of the tert-butyloxycarbonyl (Boc) protecting group makes it a valuable building block in organic

synthesis, particularly in the construction of more complex molecules for pharmaceutical and

medicinal chemistry applications. The Boc group provides stability under various reaction

conditions and can be readily removed under mild acidic conditions, allowing for the selective

unmasking of the amino functionality for further chemical transformations. This guide provides

a comprehensive overview of its known physicochemical properties, drawing from available

data.

Physicochemical Properties
The fundamental physicochemical properties of N-Boc-1-amino-1-cyclopentanemethanol are

summarized in the table below. These properties are crucial for its handling, characterization,

and application in synthetic protocols.
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Property Value Source

Molecular Formula C₁₁H₂₁NO₃ [1]

Molecular Weight 215.29 g/mol [1]

Melting Point 108-112 °C

Boiling Point (Predicted) 329.5 ± 11.0 °C at 760 mmHg

Density (Predicted) 1.07 ± 0.1 g/cm³

Solubility

Insoluble in water; Soluble in

common organic solvents such

as dimethylformamide and

dichloromethane.

Physical Appearance

Not explicitly stated, but

related compounds are often

white to off-white solids.

CAS Number 168540-07-6 [2]

Synthesis
While a detailed, step-by-step experimental protocol for the synthesis of N-Boc-1-amino-1-
cyclopentanemethanol is not readily available in the surveyed literature, a general synthetic

approach has been described. The common method involves the reaction of N-Boc-

aminomethanol with 1-bromocyclopentane.[1] This reaction is a nucleophilic substitution where

the amino group of N-Boc-aminomethanol, after deprotonation by a suitable base, attacks the

electrophilic carbon of 1-bromocyclopentane.

A general workflow for this type of synthesis can be conceptualized as follows:
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Reactants

Reaction Work-up & Purification Product

N-Boc-aminomethanol

Nucleophilic Substitution
in an appropriate solvent

(e.g., DMF, THF)
1-Bromocyclopentane

Base (e.g., NaH, K2CO3)

Aqueous Work-up Extraction with
Organic Solvent

Purification (e.g., Column
Chromatography, Recrystallization) N-Boc-1-amino-1-cyclopentanemethanol

Click to download full resolution via product page

A conceptual workflow for the synthesis of N-Boc-1-amino-1-cyclopentanemethanol.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and analysis of N-Boc-1-amino-1-
cyclopentanemethanol are not available in the public domain based on the conducted search.

However, general procedures for Boc protection of amines and the synthesis of related

carbamates can be adapted by skilled chemists.

General Procedure for Boc Protection of an Amine:

A common method for the introduction of a Boc group involves the reaction of the amine with

di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.
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Reactants

Reaction Work-up & Purification Product

Primary or Secondary Amine

Reaction at 0 °C to Room Temperature

Di-tert-butyl dicarbonate (Boc)₂O

Base (e.g., NaHCO₃, Et₃N)

Solvent (e.g., THF, Dioxane, Water)

Aqueous Work-up Extraction with
Organic Solvent Purification N-Boc Protected Amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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